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Compound of Interest

Compound Name: d-Ala-Gln

Cat. No.: B196035 Get Quote

For laboratory professionals engaged in research and drug development, the safe handling and

disposal of chemical compounds are paramount. This guide provides essential safety and

logistical information for the proper disposal of D-Alanyl-L-Glutamine (d-Ala-Gln), a dipeptide

used in various research applications. While specific data for the D-isoform is limited,

information from its stereoisomer, L-Alanyl-L-Glutamine, offers a strong basis for safe handling

and disposal protocols.

Core Safety and Handling
According to safety data sheets for the closely related L-Alanyl-L-Glutamine, the substance is

not classified as hazardous.[1][2][3] However, adherence to standard laboratory safety

protocols is essential. When handling d-Ala-Gln, researchers should wear appropriate

personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.[2][4]

In case of a spill, the area should be contained promptly. For solid d-Ala-Gln, the material

should be carefully swept up to avoid generating dust.[4][5] For solutions, an inert absorbent

material should be used.[4] Following the initial cleanup, the affected area should be thoroughly

decontaminated.

Quantitative Data
For reference, the following quantitative data, primarily for L-Alanyl-L-Glutamine, is provided.

Stereoisomers share the same molecular weight and formula.
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Property Value Source

Molecular Formula C₈H₁₅N₃O₄ [5]

Molecular Weight 217.22 g/mol [5]

Appearance White Solid [2]

Melting Point 213 - 220 °C [2]

Oral TDLO (Rat) 12.5 mg/kg [3]

Disposal Procedure
The primary guideline for chemical disposal is to adhere to local, state, and federal regulations.

[4] It is crucial to consult your institution's Environmental Health and Safety (EHS) office for

specific protocols.[4][6] Based on available data, d-Ala-Gln can be disposed of as non-

hazardous chemical waste.

Step-by-Step Disposal Protocol:

Collection: Collect waste d-Ala-Gln, including contaminated labware (e.g., pipette tips, vials),

in a designated, leak-proof, and clearly labeled chemical waste container.[6]

Labeling: Label the container with "Chemical Waste," the contents ("D-Alanyl-L-Glutamine"),

and the accumulation start date.[6]

Storage: Store the waste container in a designated satellite accumulation area. Ensure the

container is kept closed except when adding waste and is stored separately from

incompatible materials, such as strong oxidizers.[1][7]

Pickup: Arrange for waste pickup through your institution's EHS office.[8]

What to Avoid:

Do not pour d-Ala-Gln waste down the drain unless explicitly authorized by your institution's

EHS guidelines.[4][6]

Do not dispose of d-Ala-Gln in the regular trash.[6]
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Do not mix with incompatible waste streams.

Experimental Workflow: Cell Culture
Supplementation
Dipeptides like d-Ala-Gln are often used as stable sources of amino acids in cell culture media.

The following diagram illustrates a typical workflow for supplementing cell culture media with d-
Ala-Gln.
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Caption: Workflow for supplementing cell culture media with d-Ala-Gln.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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